Cas no 449758-27-4 (Benzamide,5-chloro-2-(1H-tetrazol-1-yl)-)

Benzamide,5-chloro-2-(1H-tetrazol-1-yl)- structure
449758-27-4 structure
Product Name:Benzamide,5-chloro-2-(1H-tetrazol-1-yl)-
CAS No:449758-27-4
MF:C8H6ClN5O
MW:223.619139194489
CID:327727
PubChem ID:21866169
Update Time:2025-04-19

Benzamide,5-chloro-2-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,5-chloro-2-(1H-tetrazol-1-yl)-
    • 5-CHLORO-2-(1H-TETRAZOL-1-YL)BENZAMIDE
    • 5-chloro-2-(tetrazol-1-yl)benzamide
    • AB44273
    • AG-F-57072
    • CTK4I8558
    • SureCN3922089
    • 449758-27-4
    • DTXSID20619077
    • FT-0711165
    • SCHEMBL3922089
    • 5-chloro-2-tetrazol-1-yl-benzamide
    • WJUPNUGNUUOSQJ-UHFFFAOYSA-N
    • Inchi: 1S/C8H6ClN5O/c9-5-1-2-7(6(3-5)8(10)15)14-4-11-12-13-14/h1-4H,(H2,10,15)
    • InChI Key: WJUPNUGNUUOSQJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(N)=O)C=1)N1C=NN=N1

Computed Properties

  • Exact Mass: 223.02600
  • Monoisotopic Mass: 223.0260875g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • PSA: 86.69000
  • LogP: 1.11490
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